5-chloro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzenesulfonamide

• IUPAC Name: 5-chloro-N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-2-methylbenzenesulfonamide
• InChI: InChI=1S/C22H27ClN2O4S/c1-14(2)12-25-18-11-17(8-9-19(18)29-13-22(4,5)21(25)26)24-30(27,28)20-10-16(23)7-6-15(20)3/h6-11,14,24H,12-13H2,1-5H3
• InChI Key: QJILYNUGUKHLMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)S(=O)(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3CC(C)C)(C)C
• Molecular Formula: C22H27ClN2O4S
• Molecular Weight: 451.0 g/mol

Description

5-chloro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H27ClN2O4S and its molecular weight is 450.98. The purity is usually 95%.
BenchChem offers high-quality 5-chloro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-chloro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzyme Inhibition and Therapeutic Potential

This compound, as part of the [1,4]oxazepine-based primary sulfonamides, exhibits strong inhibition of human carbonic anhydrases, enzymes that are therapeutically relevant. This inhibition suggests potential use in therapeutic applications, particularly due to the dual role of the primary sulfonamide functionality in enzyme binding and ring construction (Sapegin, Kalinin, Angeli, Supuran, & Krasavin, 2018).

Heterocyclic Chemistry and Synthesis

The compound is involved in the synthesis of novel heterocyclic systems, such as pyrazolo-fused dibenzo[b,f][1,4]oxazepines, through aromatic nucleophilic substitution processes. This synthesis contributes to the expansion of heterocyclic chemistry and has potential implications in various chemical and pharmacological fields (Sapegin, Kalinin, Smirnov, Dorogov, & Krasavin, 2012).

Intermediate in Pharmaceutical Synthesis

This chemical serves as a key intermediate in the synthesis of certain pharmaceuticals, such as tolvaptan. Its role in various synthesis pathways underscores its importance in drug development and production (Can, 2012).

Molecular Structure and Properties Analysis

Studies on similar compounds, like benzimidazole-tethered oxazepine heterocyclic hybrids, reveal insights into molecular structures, charge distributions, and potential applications in nonlinear optical (NLO) properties. Such research broadens our understanding of the molecular behavior of these compounds and their potential in various technological applications (Almansour, Arumugam, Suresh Kumar, Soliman, Altaf, & Ghabbour, 2016).

Multicomponent Reaction Synthesis

The compound is involved in multicomponent reactions leading to the synthesis of malonamide and tetrahydrobenzo[b][1,4]oxazepine derivatives. These reactions, being one-pot and at ambient temperature, signify the compound's role in efficient and versatile chemical synthesis processes (Shaabani, Mofakham, Maleki, & Hajishaabanha, 2010).